Cas no 718642-04-7 (Borinic acid, methyl-3-thienyl-)

Borinic acid, methyl-3-thienyl- structure
718642-04-7 structure
Product Name:Borinic acid, methyl-3-thienyl-
CAS No:718642-04-7
MF:C5H7BOS
MW:125.984480142593
CID:544925
PubChem ID:66935555
Update Time:2025-04-19

Borinic acid, methyl-3-thienyl- Chemical and Physical Properties

Names and Identifiers

    • Borinic acid, methyl-3-thienyl-
    • methyl(thiophen-3-yl)borinic acid
    • SCHEMBL1187355
    • DTXSID70736066
    • 718642-04-7
    • Inchi: 1S/C5H7BOS/c1-6(7)5-2-3-8-4-5/h2-4,7H,1H3
    • InChI Key: KBIBCFHWZACGST-UHFFFAOYSA-N
    • SMILES: S1C=CC(B(C)O)=C1

Computed Properties

  • Exact Mass: 126.0310662g/mol
  • Monoisotopic Mass: 126.0310662g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 78.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.5Ų

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